Cas no 67004-59-5 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-(2-methylbutyl)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-(2-methylbutyl)-
• CAS No: 67004-59-5
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 4126661
• PubChem ID: 4315453
• Update Time: 2025-04-24

[1,1'-Biphenyl]-4-carboxylic acid, 4'-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(2-methylbutyl)-
• 4'-(2-METHYLBUTYL)[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4-[4-(2-methylbutyl)phenyl]benzoic Acid
• 4'-(2-methylbutyl)-[1,1'-biphenyl]-4-carboxylic acid
• Oprea1_824024
• 12N-244
• SCHEMBL3084046
• AKOS005080985
• 4'-(2-methylbutyl)-[1,1'-biphenyl]-4-carboxylicacid
• 62614-48-6
• 4\\'-[(2S)-2-Methylbutyl]-4-biphenylcarboxylic acid
• CCLVGHDFLATNLC-UHFFFAOYSA-N
• 67004-59-5
• 4-(2-Methyl-butyl)-4'-biphenylcarboxylic acid

• Inchi： 1S/C18H20O2/c1-3-13(2)12-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18(19)20/h4-11,13H,3,12H2,1-2H3,(H,19,20)
• InChI Key： CCLVGHDFLATNLC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(=CC=1)CC(C)CC)=O

Computed Properties

• Exact Mass: 268.146329876Da
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives